Cas no 1417793-81-7 (N-(1-(2-Chloroacetyl)piperidin-3-yl)thiophene-3-carboxamide)

N-(1-(2-Chloroacetyl)piperidin-3-yl)thiophene-3-carboxamide structure
1417793-81-7 structure
Product Name:N-(1-(2-Chloroacetyl)piperidin-3-yl)thiophene-3-carboxamide
CAS No:1417793-81-7
MF:C12H15ClN2O2S
MW:286.777700662613
CID:2091821
PubChem ID:71304757
Update Time:2025-04-21

N-(1-(2-Chloroacetyl)piperidin-3-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-(2-Chloroacetyl)piperidin-3-yl)thiophene-3-carboxamide
    • N-[1-(2-chloroacetyl)piperidin-3-yl]thiophene-3-carboxamide
    • 1417793-81-7
    • AKOS024464527
    • Thiophene-3-carboxylic acid [1-(2-chloro-acetyl)-piperidin-3-yl]-amide
    • DB-309417
    • MDL: MFCD22631708
    • Inchi: 1S/C12H15ClN2O2S/c13-6-11(16)15-4-1-2-10(7-15)14-12(17)9-3-5-18-8-9/h3,5,8,10H,1-2,4,6-7H2,(H,14,17)
    • InChI Key: HVAGRMQBCIQYKK-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCCC(C1)NC(C1=CSC=C1)=O)=O

Computed Properties

  • Exact Mass: 286.0542766g/mol
  • Monoisotopic Mass: 286.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.6Ų

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